Cas no 22912-25-0 (Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)-)

• Product Name: Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)-
• CAS No: 22912-25-0
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 267056
• PubChem ID: 97013
• Update Time: 2025-04-19

Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1-(1-pyrrolidinyl)-
• 1-pyrrolidin-1-ylcyclohexane-1-carbonitrile
• 1-(1-Cyanocyclohexyl) pyrrolidine
• 1-(1-Cyanocyclohexyl)-pyrrolidine
• 1-pyrrolidin-1-yl-cyclohexanecarbonitrile
• 1-pyrrolidinocyclohexanecarbonitrile
• 2-pyrrolidin-1-ylcyclohexanecarbonitrile
• BRN 1367051
• Cyclohexanecarbonitrile, 1-pyrrolidino-
• NSC96906
• SureCN8510561
• 22912-25-0
• AKOS009985817
• 1-(1-Pyrrolidinyl)cyclohexanecarbonitrile #
• 65V9NIP0CL
• 1-(1-Cyanocyclohexyl)pyrrolidine
• NSC 96906
• Cyclohexanecarbonitrile, 1-(1-pyrrolidinyl)-
• 5-20-01-00358 (Beilstein Handbook Reference)
• 1-(1-Pyrrolidinyl)cyclohexanecarbonitrile
• UNII-65V9NIP0CL
• BFONNRLSLNCPJF-UHFFFAOYSA-N
• SCHEMBL8510561
• NSC-96906
• DTXSID10177459

• Inchi： 1S/C11H18N2/c12-10-11(6-2-1-3-7-11)13-8-4-5-9-13/h1-9H2
• InChI Key： BFONNRLSLNCPJF-UHFFFAOYSA-N
• SMILES： N1(CCCC1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 291.3°Cat760mmHg
• Flash Point: 119.2°C
• Refractive Index: 1.518
• PSA: 27.03
• LogP: 2.24658